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Compound of Interest

Compound Name: Hdac-IN-74

Cat. No.: B15587660 Get Quote

Essential Safety and Handling Guide for Hdac-
IN-74
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for handling the dual Histone

Deacetylase (HDAC) and Ribonucleotide Reductase (RR) inhibitor, Hdac-IN-74. Given its

application in anticancer research and its nature as a potent research compound, it must be

handled with the utmost care by trained personnel in a laboratory setting.[1]

Compound Information and Hazard Assessment
Hdac-IN-74 is a potent inhibitor used in cancer research.[1] While a specific Safety Data Sheet

(SDS) is not readily available, the following information has been compiled from vendor data

and general knowledge of handling cytotoxic and investigational compounds. As a

precautionary measure, Hdac-IN-74 should be treated as a hazardous substance that may be

toxic, carcinogenic, mutagenic, or teratogenic at low doses.

Physicochemical and Bioactivity Data:
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Property Value Source

Description

Dual HDAC and

Ribonucleotide Reductase

(RR) inhibitor

[1]

Appearance Brown solid TargetMol

Molecular Weight 366.41 g/mol [2]

CAS Number 1449310-17-1 [2]

Bioactivity (IC50) HDAC: 10.80 µM [1]

Solubility
55 mg/mL (140.88 mM) in

DMSO
TargetMol

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to minimize exposure. There is no safe level of

exposure to potent cytotoxic compounds. The following table outlines the required PPE for

handling Hdac-IN-74.
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PPE Category Specification Rationale

Gloves

Two pairs of powder-free

chemotherapy-tested gloves

(e.g., nitrile) meeting ASTM

D6978 standards. The outer

glove should be worn over the

gown cuff, and the inner glove

underneath.

Prevents skin contact and

absorption. Double gloving

provides an extra layer of

protection.

Gown

Disposable, solid-front, back-

closing, long-sleeved

chemotherapy-rated gown

made of a low-permeability

fabric (e.g., polyethylene-

coated polypropylene).

Protects skin and personal

clothing from contamination.

Eye & Face Protection

ANSI-rated safety glasses with

side shields are the minimum

requirement. A full-face shield

or safety goggles should be

worn when there is a risk of

splashes or aerosol

generation.

Protects eyes and face from

accidental splashes of the

compound in solution.

Respiratory Protection

A NIOSH-certified N95

respirator or higher (e.g., a

powered air-purifying respirator

- PAPR) should be worn,

especially when handling the

solid compound or when there

is a potential for aerosolization.

Prevents inhalation of the

powdered compound or

aerosols.

Additional Protection

Disposable shoe covers and a

hair cover (bouffant cap) are

required to prevent the spread

of contamination.

Minimizes the tracking of

contaminants out of the

designated work area.
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Operational Plan: Step-by-Step Handling
Procedures
All handling of Hdac-IN-74, especially of the solid form, must be conducted in a designated

area, such as a certified chemical fume hood, a Class II biological safety cabinet, or a glove

box, to minimize exposure.

Preparation and Weighing
Designate a Work Area: Cordon off a specific area for handling Hdac-IN-74. Cover the work

surface with a disposable, plastic-backed absorbent pad.

Assemble Materials: Gather all necessary equipment, including spatulas, weigh boats, tubes,

solvent, and waste containers, before starting.

Don PPE: Put on all required PPE in the correct order (shoe covers, hair cover, inner gloves,

gown, mask/respirator, eye protection, outer gloves).

Weighing the Compound:

Perform all weighing of the solid compound within a containment device (e.g., a ventilated

balance enclosure or fume hood).

Use the smallest amount of the compound necessary for the experiment.

Handle the solid gently to avoid creating airborne dust.

Close the primary container immediately after removing the desired amount.

Solution Preparation
Solubilization: Add the solvent (e.g., DMSO) to the vial containing the weighed Hdac-IN-74.

Cap the vial securely.

Dissolving: If necessary, facilitate dissolution by gentle vortexing or sonication as

recommended.
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Storage of Stock Solution: Store the stock solution in a clearly labeled, tightly sealed

container at -80°C for up to one year. Protect from light.

The following diagram illustrates the general workflow for safely handling and preparing Hdac-
IN-74 for experimental use.
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Caption: Workflow for Safe Handling of Hdac-IN-74.
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Disposal Plan
All materials contaminated with Hdac-IN-74 are considered hazardous waste and must be

disposed of accordingly. Never dispose of Hdac-IN-74 or its waste down the drain or in the

regular trash.

Waste Segregation and Disposal:

Waste Type Disposal Container Procedure

Solid Waste

Labeled hazardous waste

container (e.g., a pail lined with

a clear plastic bag)

Includes contaminated gloves,

gowns, shoe covers, weigh

boats, absorbent pads, and

other disposable lab supplies.

Liquid Waste

Labeled hazardous waste

container (e.g., a sealed

carboy)

Includes unused solutions and

the first rinse of contaminated

glassware. Ensure the

container is compatible with

the solvent used.

Sharps Waste

Puncture-resistant sharps

container labeled as "Cytotoxic

Waste"

Includes contaminated

needles, syringes, and pipette

tips.

Disposal Workflow:
Segregation: At the point of generation, separate waste into the appropriate categories

(solid, liquid, sharps).

Containment: Place waste in designated, clearly labeled, and sealed hazardous waste

containers.

Storage: Store waste containers in a designated, secure area away from general lab traffic

until collection.

Collection: Arrange for hazardous waste collection through your institution's Environmental

Health & Safety (EH&S) department.
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The following diagram outlines the decision-making process for the proper disposal of Hdac-IN-
74 waste.
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Caption: Decision Tree for Hdac-IN-74 Waste Disposal.

Emergency Procedures: Spills and Exposure
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Spill Management
Alert Personnel: Immediately alert others in the area of the spill.

Evacuate: If the spill is large or involves a significant amount of powder, evacuate the

immediate area.

Secure the Area: Prevent entry into the spill area.

Don PPE: If not already wearing it, don the appropriate PPE, including respiratory protection.

Containment:

For liquid spills, cover with absorbent material from a chemical spill kit.

For solid spills, gently cover with damp absorbent pads to avoid raising dust. Do not dry

sweep.

Cleanup: Working from the outside in, carefully clean the spill area. Place all contaminated

materials into a designated hazardous waste container.

Decontamination: Clean the spill area with an appropriate deactivating solution (if known) or

a detergent solution, followed by a water rinse.

Report: Report the spill to your laboratory supervisor and EH&S department.

Personnel Exposure
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open.

Inhalation: Move the affected person to fresh air.

Ingestion: Do NOT induce vomiting.
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In all cases of exposure, seek immediate medical attention. Provide medical personnel with

information about the compound if possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

